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Compound of Interest

Compound Name: 4-Bromo-2-tert-butylphenol

Cat. No.: B178157

An In-depth Technical Guide to the Safe Handling of 4-Bromo-2-tert-butylphenol

For the modern research scientist and drug development professional, a comprehensive
understanding of chemical safety is not merely a regulatory formality but a cornerstone of
scientific integrity and operational excellence. This guide provides a detailed examination of the
safety, handling, and Material Safety Data Sheet (MSDS) for 4-Bromo-2-tert-butylphenol, a
compound utilized in various synthetic applications. By elucidating the principles behind safe
handling protocols, this document aims to empower researchers to mitigate risks and foster a
culture of safety within the laboratory.

Chemical Identity and Physicochemical Properties

A thorough understanding of a chemical's properties is fundamental to its safe handling. 4-
Bromo-2-tert-butylphenol is a substituted phenol with the molecular formula C10H13BrO.[1] Its
key physicochemical properties are summarized in the table below.
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Property Value Source
Molecular Weight 229.11 g/mol [1]

CAS Number 10323-39-4 [1]
Appearance Liquid [2][3]
Purity Typically 95% [2][3]
Relative Density 1.37 [3]

These properties inform handling procedures. For instance, its liquid state at room temperature
necessitates precautions against spills and splashes.

Hazard Identification and GHS Classification

4-Bromo-2-tert-butylphenol presents several health and environmental hazards, as classified
by the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).[1]

GHS Hazard Statements:

H302: Harmful if swallowed.[1][3][4]

e H312: Harmful in contact with skin.[1][4]

e H315: Causes skin irritation.[1][4]

e H319: Causes serious eye irritation.[1][4]

e H332: Harmful if inhaled.[3][4]

e H410: Very toxic to aquatic life with long lasting effects.[5]

Some sources also indicate a potential for reproductive harm, with the hazard statement H361f:
Suspected of damaging fertility.[5] This highlights the importance of minimizing exposure,
particularly for individuals of reproductive age. The environmental toxicity underscores the need
for responsible disposal to prevent contamination of aquatic ecosystems.[5]
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Exposure Controls and Personal Protective
Equipment (PPE)

A multi-layered approach to exposure control is essential, beginning with engineering controls
and supplemented by appropriate personal protective equipment.

Engineering Controls

The primary method for controlling exposure to hazardous chemicals is through engineering
controls.

o Fume Hood: All handling of 4-Bromo-2-tert-butylphenol should be conducted in a well-
ventilated area, preferably within a certified chemical fume hood.[6][7] This is critical to
minimize the inhalation of harmful vapors.

o Eyewash Stations and Safety Showers: Readily accessible and fully functional eyewash
stations and safety showers are mandatory in any laboratory where this chemical is handled.

[71L8]

Personal Protective Equipment (PPE)

The selection of PPE is dictated by the specific hazards of the chemical. For 4-Bromo-2-tert-
butylphenol, the following PPE is required:[6][7]

o Eye and Face Protection: Chemical splash goggles are the minimum requirement.[6] A face
shield should be worn in situations where there is a higher risk of splashing.[9][10]

e Skin Protection:

o Gloves: Chemical-resistant gloves, such as nitrile rubber, are essential.[7] It is crucial to
inspect gloves for any signs of degradation or puncture before each use.

o Lab Coat: A long-sleeved laboratory coat must be worn to protect the skin from accidental
contact.[7]

» Respiratory Protection: In situations where ventilation is inadequate or if dusts/aerosols are
generated, a NIOSH/MSHA approved respirator is necessary.[7]
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The following diagram illustrates the proper workflow for donning and doffing PPE to prevent
cross-contamination.

Doffing Sequence

1. Gloves [—®| 2. Goggles/Face Shield —®>| 3. Lab Coat

Donning Sequence

1. Lab Coat —®{ 2. Goggles/Face Shield ——®>| 3. Gloves

Click to download full resolution via product page

Caption: PPE Donning and Doffing Workflow

Safe Handling and Storage Protocols

Adherence to strict handling and storage procedures is paramount to minimizing risk.

Handling

» Avoid contact with skin, eyes, and clothing.[6]

Wash hands thoroughly after handling the chemical.[6][7]

Do not eat, drink, or smoke in the laboratory.[7]

Use this chemical in a well-ventilated area.[6]

Keep the container tightly closed when not in use.[7]

Storage

e Store in a cool, dry, and well-ventilated place.[7]
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» Keep the container tightly closed.[11][12]
» Store away from incompatible materials, such as strong oxidizing agents.[6][11]

o Store in a locked cabinet or other secure area to restrict access.[5]

First Aid and Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

First Aid Measures

o After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.[6][13]

o After Skin Contact: Immediately wash the affected area with plenty of soap and water for at
least 15 minutes while removing contaminated clothing and shoes. Seek medical attention if
irritation persists.[5][6]

o After Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.[5][6]

o After Swallowing: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[6]

Spill Response

In the event of a spill, the following procedure should be followed.
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1. Evacuate Immediate Area

:

2. Notify Supervisor and EH&S

:

3. Don Appropriate PPE

:

4. Contain the Spill with Absorbent Material

:

5. Collect Absorbed Material into a Labeled Waste Container

:

6. Decontaminate the Spill Area

:

7. Dispose of Waste According to Regulations

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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